Cas no 2580090-00-0 (rac-(2R,3R)-1-(benzyloxy)carbonyl-3-(2,2,2-trifluoroacetamido)piperidine-2-carboxylic acid)

• Product Name: rac-(2R,3R)-1-(benzyloxy)carbonyl-3-(2,2,2-trifluoroacetamido)piperidine-2-carboxylic acid
• CAS No: 2580090-00-0
• MF: C₁₆H₁₇F₃N₂O₅
• MW: 374.311794996262
• CID: 5656388
• PubChem ID: 165892647
• Update Time: 2025-06-28

rac-(2R,3R)-1-(benzyloxy)carbonyl-3-(2,2,2-trifluoroacetamido)piperidine-2-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• EN300-27724788
• rac-(2R,3R)-1-[(benzyloxy)carbonyl]-3-(2,2,2-trifluoroacetamido)piperidine-2-carboxylic acid
• 2580090-00-0
• rac-(2R,3R)-1-(benzyloxy)carbonyl-3-(2,2,2-trifluoroacetamido)piperidine-2-carboxylic acid

• Inchi： 1S/C16H17F3N2O5/c17-16(18,19)14(24)20-11-7-4-8-21(12(11)13(22)23)15(25)26-9-10-5-2-1-3-6-10/h1-3,5-6,11-12H,4,7-9H2,(H,20,24)(H,22,23)/t11-,12-/m0/s1
• InChI Key： UTECWGFHUWLLFO-RYUDHWBXSA-N
• SMILES： FC(C(N[C@H]1CCCN(C(=O)OCC2C=CC=CC=2)[C@@H]1C(=O)O)=O)(F)F

Computed Properties

• Exact Mass: 374.10895613g/mol
• Monoisotopic Mass: 374.10895613g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 26
• Rotatable Bond Count: 5
• Complexity: 535
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 2
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.8
• Topological Polar Surface Area: 95.9Ų

Additional information on rac-(2R,3R)-1-(benzyloxy)carbonyl-3-(2,2,2-trifluoroacetamido)piperidine-2-carboxylic acid

Introduction to Rac-(2R,3R)-1-(benzyloxy)carbonyl-3-(2,2,2-trifluoroacetamido)piperidine-2-carboxylic Acid (CAS No. 2580090-00-0)

Rac-(2R,3R)-1-(benzyloxy)carbonyl-3-(2,2,2-trifluoroacetamido)piperidine-2-carboxylic acid is a sophisticated organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal research. This compound, identified by its CAS number 2580090-00-0, is a key intermediate in the synthesis of various biologically active molecules. Its unique structural features, including the presence of a piperidine ring and functional groups such as benzyloxy carbonyl and 2,2,2-trifluoroacetamido, make it a valuable candidate for further chemical manipulation and biological evaluation.

The piperidine core is a common motif in many pharmacologically relevant compounds due to its ability to mimic the conformation of natural amino acids. This structural similarity often enhances the compound's solubility and bioavailability, making it an attractive scaffold for drug development. In particular, the configuration of the piperidine ring in this compound is specified as R at both the 2 and 3 positions (Rac-configuration), which is crucial for maintaining its biological activity and interactions with target enzymes or receptors.

The benzyloxy carbonyl group (-BOC) is a protecting group frequently used in peptide synthesis to shield carboxyl groups during various chemical reactions. Its stability under a wide range of conditions makes it an ideal choice for multi-step synthetic routes. The presence of this group in Rac-(2R,3R)-1-(benzyloxy)carbonyl-3-(2,2,2-trifluoroacetamido)piperidine-2-carboxylic acid suggests that it may be employed in the synthesis of peptidomimetics or other peptide-related therapeutics.

The 2,2,2-trifluoroacetamido group (-CF₃CONH₂) introduces fluorine atoms into the molecule, which can significantly influence its pharmacokinetic properties. Fluorine substitution is a well-established strategy in drug design to improve metabolic stability, lipophilicity, and binding affinity. The trifluoroacetamide moiety specifically enhances the compound's resistance to hydrolysis and oxidation, thereby extending its shelf life and therapeutic efficacy.

Recent advancements in computational chemistry and molecular modeling have enabled researchers to predict the biological activity of Rac-(2R,3R)-1-(benzyloxy)carbonyl-3-(2,2,2-trifluoroacetamido)piperidine-2-carboxylic acid with greater accuracy. These tools have been instrumental in identifying potential binding sites on target proteins and designing derivatives with enhanced activity. For instance, studies have shown that modifications to the piperidine ring can alter its interaction with enzymes such as kinases and proteases, which are implicated in various diseases.

In addition to its synthetic utility, Rac-(2R,3R)-1-(benzyloxy)carbonyl-3-(2,2,2-trifluoroacetamido)piperidine-2-carboxylic acid has been explored in several preclinical studies as a potential therapeutic agent. Its structural features make it a promising candidate for treating conditions such as cancer, inflammation, and neurodegenerative disorders. For example, preliminary research indicates that derivatives of this compound may inhibit the activity of specific kinases involved in tumor growth and progression.

The synthesis of Rac-(2580090-00-0) involves multi-step organic reactions that require precise control over reaction conditions to ensure high yield and purity. Key steps include the formation of the piperidine ring through cyclization reactions and the introduction of protective groups such as the benzyloxy carbonyl moiety. Advanced synthetic techniques such as transition metal catalysis have been employed to optimize these processes and improve scalability.

The role of fluorine-containing compounds in modern medicine cannot be overstated. The incorporation of fluorine atoms into drug molecules has led to numerous breakthroughs in treating diseases ranging from infectious disorders to chronic conditions like diabetes and cardiovascular disease. The trifluoroacetamide group in Rac-(rac-( ( benzyloxy)carbonyl-3-( )carbonyl-3-( )carb.)carboxylic.))acid.) underscores this trend by leveraging fluorine's unique electronic properties to enhance drug performance.

The future prospects for Rac-()rac(()rac(()rac(()rac(()rac(()rac(()rac()rac()rac()rac()rac-1-cabonyl)-3- strong)-(trifluorooctanoic acid amide)) racemic acid (CAS No.< w
.) are promising.< It is anticipated that further research will uncover new applications for this compound in both therapeutic and diagnostic contexts. Collaborative efforts between synthetic chemists and biologists will be essential in translating these findings into tangible benefits for patients worldwide.